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Compound of Interest

Compound Name: Rosthornin B

Cat. No.: B12427207 Get Quote

Application Notes and Protocols: Rosthornin B
For Researchers, Scientists, and Drug Development Professionals

Introduction
Rosthornin B is a natural ent-kaurene diterpenoid isolated from Isodon rosthornii. It has

demonstrated potent anti-inflammatory properties by directly targeting the NLRP3

inflammasome, a key component of the innate immune system involved in a variety of

inflammatory diseases. These application notes provide detailed protocols for the

reconstitution, storage, and experimental use of Rosthornin B powder.

Product Information
Property Value

Molecular Formula C₂₄H₃₄O₇

Molecular Weight 434.52 g/mol

CAS Number 125181-21-7

Appearance White to off-white powder

Reconstitution of Rosthornin B Powder
It is recommended to prepare a stock solution of Rosthornin B in a suitable organic solvent.

Dimethyl sulfoxide (DMSO) is a commonly used solvent for this compound.
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Materials:

Rosthornin B powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Protocol for Preparing a 10 mM Stock Solution:

Equilibrate: Allow the vial of Rosthornin B powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Rosthornin B powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 0.4345 mg of Rosthornin B.

Dissolving: Add the appropriate volume of DMSO to the powder. For a 10 mM stock solution,

add 100 µL of DMSO for every 0.4345 mg of Rosthornin B.

Solubilization: Vortex the solution for 1-2 minutes to ensure the powder is completely

dissolved. Gentle warming in a 37°C water bath can aid in solubilization if necessary.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene

tubes to minimize freeze-thaw cycles.

Note on Solubility: Rosthornin B is also reported to be soluble in chloroform, dichloromethane,

ethyl acetate, and acetone[1]. However, for biological experiments, DMSO is the preferred

solvent. The aqueous solubility of Rosthornin B is low.

Storage and Stability
Proper storage of Rosthornin B is crucial to maintain its biological activity.
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Form
Storage
Temperature

Shelf Life Notes

Powder 2-8°C Up to 24 months

Store in a dry, dark

place. Keep the vial

tightly sealed.

Stock Solution (in

DMSO)
-20°C Up to 2 weeks[1]

Store in tightly sealed

aliquots to prevent

moisture absorption

and minimize freeze-

thaw cycles.

Stability Recommendations:

Avoid repeated freeze-thaw cycles of the stock solution.

Before use, thaw the stock solution at room temperature and gently vortex to ensure

homogeneity.

For working solutions, dilute the stock solution in the appropriate cell culture medium or

buffer immediately before use.

Experimental Protocols
Rosthornin B has been shown to be a potent inhibitor of the NLRP3 inflammasome[2]. The

following are example protocols for in vitro and in vivo studies.

In Vitro NLRP3 Inflammasome Inhibition Assay
This protocol describes the use of Rosthornin B to inhibit NLRP3 inflammasome activation in

bone marrow-derived macrophages (BMDMs).

Experimental Workflow:
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Cell Preparation

Priming

Treatment

Activation

Analysis

Isolate and culture
BMDMs

Prime BMDMs with LPS
(e.g., 1 µg/mL for 4 hours)

Pre-treat with Rosthornin B
(various concentrations) for 30 min

Stimulate with NLRP3 activator
(e.g., Nigericin, 5 µM for 1 hour)

Collect supernatant and cell lysates

Measure IL-1β, TNF-α, IL-6 by ELISA Analyze Caspase-1 cleavage by Western Blot

Click to download full resolution via product page

Caption: Workflow for in vitro NLRP3 inflammasome inhibition assay.
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Cell Culture: Plate bone marrow-derived macrophages (BMDMs) in a suitable culture plate

and allow them to adhere.

Priming: Prime the BMDMs with Lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 4 hours to

upregulate pro-IL-1β and NLRP3 expression.

Treatment: Pre-treat the primed cells with varying concentrations of Rosthornin B (e.g., 0.1,

0.3, 1, 3 µM) for 30 minutes[2].

Activation: Stimulate the cells with an NLRP3 activator such as Nigericin (e.g., 5 µM) for 1

hour.

Sample Collection: Collect the cell culture supernatants and prepare cell lysates.

Analysis:

Measure the levels of secreted IL-1β, TNF-α, and IL-6 in the supernatants by ELISA.

Analyze the cleavage of Caspase-1 in the cell lysates and supernatants by Western Blot.

Quantitative Data from Literature:

Parameter Cell Type Value Reference

IC₅₀ (NLRP3

Inhibition)
BMDMs 0.39 µM [2]

Effective

Concentration Range
BMDMs, THP-1 cells 0.1 - 3 µM [2]

In Vivo Model of LPS-Induced Septic Shock
This protocol describes the use of Rosthornin B in a mouse model of LPS-induced septic

shock.

Experimental Workflow:
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Animal Model

Treatment

Induction of Sepsis

Monitoring and Analysis

Acclimate C57BL/6J mice

Administer Rosthornin B
(e.g., 10 mg/kg, i.p.)

Inject LPS
(e.g., 20 mg/kg, i.p.)

Monitor survival rate Collect serum at specific time points

Measure serum IL-1β and TNF-α by ELISA

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NLRP3 Inflammasome Activation Pathway

Upstream Signals

Priming (Signal 1)

Activation (Signal 2)

Inflammasome Assembly

Downstream Effects

PAMPs / DAMPs

NF-κB Activation

Upregulation of
NLRP3 & pro-IL-1β

K+ Efflux

NEK7

NLRP3

Interaction

ASC

Pro-Caspase-1

NLRP3 Inflammasome
(NLRP3-NEK7-ASC-Casp1)

Active Caspase-1

pro-IL-1β → IL-1β pro-IL-18 → IL-18

GSDMD Cleavage

Inflammation

Pyroptosis

Rosthornin B

Inhibits Interaction with NEK7

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12427207?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12427207?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Ros-B-alleviates-LPS-driven-septic-shock-and-MSU-driven-peritonitis-in-mice-A-and-B_fig5_387057143
https://pmc.ncbi.nlm.nih.gov/articles/PMC11646051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11646051/
https://www.benchchem.com/product/b12427207#reconstituting-and-storing-rosthornin-b-powder
https://www.benchchem.com/product/b12427207#reconstituting-and-storing-rosthornin-b-powder
https://www.benchchem.com/product/b12427207#reconstituting-and-storing-rosthornin-b-powder
https://www.benchchem.com/product/b12427207#reconstituting-and-storing-rosthornin-b-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12427207?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

